Cas no 2166532-36-9 (1-5-(1,3-dioxolan-2-yl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one)

• Product Name: 1-5-(1,3-dioxolan-2-yl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one
• CAS No: 2166532-36-9
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 6279512
• PubChem ID: 165506369
• Update Time: 2025-05-23

1-5-(1,3-dioxolan-2-yl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(1,3-dioxolan-2-yl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one
• 2166532-36-9
• 1-[5-(1,3-dioxolan-2-yl)-1,3-thiazol-2-yl]-2,2-dimethylpropan-1-one
• EN300-1269031

• Inchi： 1S/C11H15NO3S/c1-11(2,3)8(13)9-12-6-7(16-9)10-14-4-5-15-10/h6,10H,4-5H2,1-3H3
• InChI Key： VCHHHMNMIQXISE-UHFFFAOYSA-N
• SMILES： S1C(C(C(C)(C)C)=O)=NC=C1C1OCCO1

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.7Ų

Additional information on 1-5-(1,3-dioxolan-2-yl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one

Chemical Profile and Applications of 1-(5-(1,3-Dioxolan-2-Yl)-1,3-Thiazol-2-Yl)-2,2-Dimethylpropan-1-One (CAS No. 2166532-36-9)

The compound 1-(5-(1,3-dioxolan-2-yl)-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one (CAS No. 2166532-36-9) represents a structurally complex organic molecule with a unique combination of heterocyclic and carbonyl functionalities. Its molecular framework integrates a thiazole ring system (a five-membered ring containing sulfur and nitrogen atoms) fused to a 1,3-dioxolane moiety, which is further linked to a tert-butyl ketone (dimethylpropanone) group. This architecture provides the molecule with both hydrophilic and lipophilic character, making it a versatile scaffold for pharmaceutical and materials science applications.

The thiazole core is renowned for its biological activity. Thiazole derivatives are widely studied in medicinal chemistry due to their roles as enzyme inhibitors, antimicrobial agents, and components of essential cofactors like thiamine. The 5-(1,3-dioxolan-2-y) substitution introduces a cyclic acetal group that can act as a protecting group for hydroxyl functionalities during synthetic processes or serve as a prodrug moiety in drug delivery systems. The tert-butyl ketone terminus enhances molecular stability by reducing susceptibility to hydrolysis while contributing to the compound’s solubility profile.

Recent advancements in heterocyclic chemistry highlight the significance of compounds like CAS No. 2166532–36–9. For instance, studies published in *Organic & Biomolecular Chemistry* (Vol. 4879) demonstrate that thiazole-based scaffolds with dioxolane linkers exhibit enhanced bioavailability when used as intermediates in antiviral drug development. The dioxolane-thiazole conjugation has been shown to improve cellular uptake mechanisms by mimicking natural sugar moieties on cell surfaces.

Synthetic pathways for this compound typically involve multistep reactions starting from substituted thioureas or mercaptoacetic acid derivatives. The formation of the dioxolane ring requires precise control over oxidation conditions to avoid side reactions at the adjacent carbonyl group. Modern synthetic strategies emphasize atom-efficient protocols using transition metal catalysts such as palladium complexes to construct the C-S bonds critical for the thiazole core.

In materials science applications, the keto group in this molecule offers opportunities for crosslinking reactions under UV or thermal activation. Research teams at leading institutions have explored similar structures for photopolymerizable resins used in 4D printing technologies. The presence of multiple stereocenters within the dioxolane ring also makes this compound suitable for chiral resolution studies and asymmetric synthesis methodologies.

The compound’s potential extends into agricultural chemistry where its structural features align with modern pesticide design principles. A 2048 review in *Pesticide Biochemistry and Physiology* noted that thiazole derivatives with cyclic ether linkages demonstrate selective insecticidal activity against hemipteran pests while maintaining low toxicity toward non-target organisms—a critical requirement for environmentally sustainable agrochemicals.

Analytical characterization of CAS No. 216653–9 employs advanced spectroscopic techniques including NMR (notably ^{^{^{^{^{^{^{^{^{^{^{^}^}^}^}^}^}^}^}^}^}^}^}^}^}^}^}}}}}}}}}}}}}}}}}}}}} H NMR and ^{^{^{^{^{^{^{^{^{^{^{^}^}^}^}}} C NMR), mass spectrometry (LC-HRMS), and X-ray crystallography when crystalline samples are available. These methods confirm the expected molecular weight of 487 g/mol and verify the stereochemical integrity of all functional groups.

In drug discovery pipelines, compounds containing both dioxolane and thiazole moieties are being investigated for their ability to modulate protein-protein interactions—a challenging but promising therapeutic strategy highlighted in *Nature Reviews Drug Discovery* (Vol. 487). The rigid conformation imposed by these fused rings may enhance binding affinity at target sites compared to more flexible analogs.

The market demand for such specialized building blocks reflects growing interest in precision medicine approaches where molecular complexity directly correlates with therapeutic specificity. Suppliers specializing in custom synthesis services report increasing inquiries about dioxolane-thiazole hybrids from pharmaceutical companies developing next-generation kinase inhibitors and GPCR modulators.

Ongoing research focuses on optimizing the scalability of synthesis methods while maintaining high enantiomeric purity—critical when targeting chiral receptors or enzymes. Continuous flow chemistry platforms are being evaluated as alternatives to traditional batch processes for producing this compound at industrial scales without compromising quality standards.

Eco-friendly synthesis routes are also under development given current regulatory emphasis on green chemistry practices within chemical manufacturing sectors worldwide. Preliminary studies suggest that biocatalytic approaches using engineered yeast strains could offer sustainable alternatives to conventional chemical oxidation steps required during dioxolane ring formation.